Cas no 62073-60-3 (1,2-Benzenedicarboxylic acid, 4-[[(3-ethoxypropyl)amino]sulfonyl]-)

• Product Name: 1,2-Benzenedicarboxylic acid, 4-[[(3-ethoxypropyl)amino]sulfonyl]-
• CAS No: 62073-60-3
• MF: C₁₃H₁₇NO₇S
• MW: 331.341583013535
• CID: 459002
• PubChem ID: 71390228
• Update Time: 2025-04-19

1,2-Benzenedicarboxylic acid, 4-[[(3-ethoxypropyl)amino]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 4-[[(3-ethoxypropyl)amino]sulfonyl]-
• 4-(3-ethoxypropylsulfamoyl)phthalic acid
• DTXSID40812149
• 62073-60-3
• 4-[(3-ETHOXYPROPYL)SULFAMOYL]BENZENE-1,2-DICARBOXYLIC ACID

• Inchi： 1S/C13H17NO7S/c1-2-21-7-3-6-14-22(19,20)9-4-5-10(12(15)16)11(8-9)13(17)18/h4-5,8,14H,2-3,6-7H2,1H3,(H,15,16)(H,17,18)
• InChI Key： DQEGVYZLHCBJPW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=C(C(=O)O)C=1)(NCCCOCC)(=O)=O

Computed Properties

• Exact Mass: 331.07261
• Monoisotopic Mass: 331.07257305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 130